![molecular formula C12H12ClN3O B6616988 5-(Benzyl(methyl)amino)-4-chloropyridazin-3(2H)-one CAS No. 185224-46-8](/img/structure/B6616988.png)
5-(Benzyl(methyl)amino)-4-chloropyridazin-3(2H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-(Benzyl(methyl)amino)-4-chloropyridazin-3(2H)-one (5-Bmcp) is a small molecule that has been studied for its potential applications in the field of synthetic organic chemistry. 5-Bmcp is an important organic synthesis intermediate and an intermediate in the synthesis of various pharmaceuticals and agrochemicals. 5-Bmcp is an important synthetic building block that can be used to synthesize a variety of compounds including pharmaceuticals, agrochemicals, and other organic molecules.
Mechanism of Action
The mechanism of action of 5-(Benzyl(methyl)amino)-4-chloropyridazin-3(2H)-one is not well understood. It is believed that 5-(Benzyl(methyl)amino)-4-chloropyridazin-3(2H)-one acts as a catalyst in the synthesis of various compounds by facilitating the formation of new bonds. 5-(Benzyl(methyl)amino)-4-chloropyridazin-3(2H)-one can also act as a catalyst in the synthesis of polymers and in the synthesis of drugs.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(Benzyl(methyl)amino)-4-chloropyridazin-3(2H)-one are not well understood. It is believed that 5-(Benzyl(methyl)amino)-4-chloropyridazin-3(2H)-one may have some effect on the metabolism of certain compounds, but more research is needed to determine the exact mechanism of action.
Advantages and Limitations for Lab Experiments
The advantages of using 5-(Benzyl(methyl)amino)-4-chloropyridazin-3(2H)-one in lab experiments include its low cost, its availability, and its ease of use. The limitations of using 5-(Benzyl(methyl)amino)-4-chloropyridazin-3(2H)-one in lab experiments include its potential toxicity, its potential to cause irritation, and its potential to cause allergic reactions.
Future Directions
Future research should focus on understanding the mechanism of action of 5-(Benzyl(methyl)amino)-4-chloropyridazin-3(2H)-one and its potential applications in the synthesis of pharmaceuticals, agrochemicals, and other organic molecules. Additionally, further research should be conducted to determine the potential toxicity and side effects of 5-(Benzyl(methyl)amino)-4-chloropyridazin-3(2H)-one. Other future directions for research include the development of more efficient and cost-effective methods for the synthesis of 5-(Benzyl(methyl)amino)-4-chloropyridazin-3(2H)-one and the development of new applications for 5-(Benzyl(methyl)amino)-4-chloropyridazin-3(2H)-one.
Synthesis Methods
5-(Benzyl(methyl)amino)-4-chloropyridazin-3(2H)-one is synthesized by a two-step process. The first step involves the reaction of benzyl chloride and 4-chloropyridazin-3(2H)-one in the presence of a base such as sodium hydroxide or potassium hydroxide. The second step involves the reaction of the intermediate with methyl amine in the presence of a catalyst such as palladium chloride or palladium acetate. The reaction yields 5-(Benzyl(methyl)amino)-4-chloropyridazin-3(2H)-one as a white solid.
Scientific Research Applications
5-(Benzyl(methyl)amino)-4-chloropyridazin-3(2H)-one has been studied for its potential applications in the field of synthetic organic chemistry. 5-(Benzyl(methyl)amino)-4-chloropyridazin-3(2H)-one has been used in the synthesis of a variety of compounds including pharmaceuticals, agrochemicals, and other organic molecules. 5-(Benzyl(methyl)amino)-4-chloropyridazin-3(2H)-one has also been used in the synthesis of polymers, in the synthesis of drugs, and in the synthesis of agrochemicals.
properties
IUPAC Name |
4-[benzyl(methyl)amino]-5-chloro-1H-pyridazin-6-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12ClN3O/c1-16(8-9-5-3-2-4-6-9)10-7-14-15-12(17)11(10)13/h2-7H,8H2,1H3,(H,15,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JQECMRFNANDQCP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=CC=CC=C1)C2=C(C(=O)NN=C2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12ClN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40774834 |
Source
|
Record name | 5-[Benzyl(methyl)amino]-4-chloropyridazin-3(2H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40774834 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
249.69 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(Benzyl(methyl)amino)-4-chloropyridazin-3(2H)-one | |
CAS RN |
185224-46-8 |
Source
|
Record name | 5-[Benzyl(methyl)amino]-4-chloropyridazin-3(2H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40774834 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.